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Compound of Interest

Compound Name: Angeloylisogomisin O

Cat. No.: B1150683 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Step-by-Step Guide to

the Safe Handling and Disposal of Angeloylisogomisin O.

The responsible management of chemical waste is a cornerstone of laboratory safety and

environmental protection. This guide provides essential, immediate safety and logistical

information for the proper disposal of Angeloylisogomisin O, ensuring the well-being of

personnel and compliance with regulatory standards.

While a specific Safety Data Sheet (SDS) for Angeloylisogomisin O is not readily available,

data from structurally similar compounds, such as Angeloyl-(+)-gomisin K3, indicate that it

should be treated as a hazardous substance. The SDS for Angeloyl-(+)-gomisin K3 highlights

that it is harmful if swallowed and very toxic to aquatic life with long-lasting effects[1].

Therefore, Angeloylisogomisin O waste must be disposed of through an approved hazardous

waste disposal plant[1][2][3].

Hazard Identification and Classification
The first critical step is to classify the waste. Hazardous waste can be categorized as "listed" or

"characteristic" waste[4][5].

Listed Wastes: These are substances specifically listed by regulatory bodies like the U.S.

Environmental Protection Agency (EPA) due to their common use in industrial processes or

their acute toxicity (P-listed) or toxicity (U-listed)[5][6].
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Characteristic Wastes: If not a listed waste, a substance is still considered hazardous if it

exhibits one or more of the following characteristics:

Ignitability: Liquids with low flash points, ignitable compressed gases, or oxidizers[4].

Corrosivity: Aqueous wastes with a pH less than or equal to 2, or greater than or equal to

12.5, or those that can corrode steel[4].

Reactivity: Unstable substances that can undergo violent change, react violently with

water, or generate toxic gases[4].

Toxicity: Harmful when ingested or absorbed, with the potential to leach from waste and

contaminate groundwater[4].

Given the aquatic toxicity of related compounds, it is prudent to handle Angeloylisogomisin O
as a toxic hazardous waste.

Quantitative Data Summary
For effective waste management, it is crucial to quantify the amount of waste generated. This

determines your "generator status" under EPA regulations, which dictates specific handling and

disposal requirements[7].

Generator Category
Monthly Hazardous Waste
Generation

Monthly Acutely
Hazardous Waste
Generation

Very Small Quantity (VSQG) ≤ 100 kg (220 lbs) ≤ 1 kg (2.2 lbs)

Small Quantity (SQG) > 100 kg and < 1,000 kg > 1 kg

Large Quantity (LQG) ≥ 1,000 kg (2,205 lbs) > 1 kg

Data sourced from the U.S. Environmental Protection Agency (EPA) guidelines.[7]

Researchers must maintain accurate records of the quantities of Angeloylisogomisin O waste

produced to ensure compliance with the appropriate generator category regulations.
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Step-by-Step Disposal Protocol
The following workflow outlines the necessary steps for the safe disposal of

Angeloylisogomisin O.

Caption: Angeloylisogomisin O Disposal Workflow

Experimental Protocols for Key Steps:

Waste Identification:

Review all available chemical information for Angeloylisogomisin O.

In the absence of a specific SDS, consult the SDS for structurally similar compounds like

Angeloyl-(+)-gomisin K3[1].

Assume the waste is hazardous due to toxicity and handle it accordingly.

Waste Segregation:

Designate a specific, clearly labeled waste container for Angeloylisogomisin O waste.

Do not mix with non-hazardous waste to avoid cross-contamination and unnecessary

hazardous waste volume[8].

Container Selection:

Choose a container made of a material that is chemically resistant to

Angeloylisogomisin O and any solvents used.

Ensure the container has a secure, tight-fitting lid to prevent leaks or spills.

The container must be compliant with Department of Transportation (DOT) regulations for

transporting hazardous materials[7].

Labeling:

Affix a "Hazardous Waste" label to the container as soon as the first drop of waste is

added.
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The label must include:

The words "Hazardous Waste."

The chemical name: "Angeloylisogomisin O" and any other components in the waste

stream.

The specific hazards (e.g., "Toxic," "Harmful if Swallowed").

The date accumulation started.

The name and contact information of the generating laboratory or researcher.

Safe Storage:

Store the waste container in a designated satellite accumulation area within or near the

laboratory.

The storage area should be secure, well-ventilated, and have secondary containment to

capture any potential leaks.

Store away from incompatible materials, heat sources, and direct sunlight[9].

Arranging Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a certified

hazardous waste disposal contractor to schedule a pickup.

Provide them with an accurate description of the waste and its quantity.

Documentation:

Complete a hazardous waste manifest provided by the disposal company. This document

tracks the waste from your laboratory to its final disposal site.

Retain a copy of the manifest for your records as required by regulations.

Logical Relationships in Waste Management
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The proper disposal of Angeloylisogomisin O is governed by a clear hierarchy of safety and

regulatory compliance.

Core Principles

Regulatory Framework

Operational Procedures

Desired Outcome

Personnel & Environmental Safety

EPA & Local Regulations

informs

Waste Identification

mandates

Handling & Storage

Transportation & Disposal

Compliant & Safe Disposal

Click to download full resolution via product page

Caption: Hierarchy of Hazardous Waste Management
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By adhering to these procedures, researchers and laboratory personnel can ensure the safe

and compliant disposal of Angeloylisogomisin O, fostering a culture of safety and

environmental responsibility. Always consult your institution's specific guidelines and EHS

department for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1150683?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150683?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

